Cas no 40630-63-5 (octane-1-sulfonyl fluoride)

• Product Name: octane-1-sulfonyl fluoride
• CAS No: 40630-63-5
• MF: C₈H₁₇FO₂S
• MW: 196.282785177231
• CID: 925990
• PubChem ID: 162019
• Update Time: 2025-06-09

octane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-octanesulphonyl fluoride
• N-OCTANESULFONYL FLUORIDE
• octane-1-sulfonyl fluoride
• SCHEMBL678663
• UNII-8G6E848M0E
• Q15478884
• n-octane-sulfonylfluoride
• n-octane-sulfonyl fluoride
• octanesulfonyl fluoride
• EINECS 255-012-0
• 8G6E848M0E
• DTXSID3028009
• CHEMBL499569
• NS00030822
• N-octanesulfonylfluoride
• 1-Octanesulfonyl fluoride
• BDBM50247008
• 40630-63-5
• EN300-1451266
• HMRWGKIZOBXNRB-UHFFFAOYSA-N

• Inchi： 1S/C8H17FO2S/c1-2-3-4-5-6-7-8-12(9,10)11/h2-8H2,1H3
• InChI Key： HMRWGKIZOBXNRB-UHFFFAOYSA-N
• SMILES： S(CCCCCCCC)(=O)(=O)F

Computed Properties

• Exact Mass: 196.093
• Monoisotopic Mass: 196.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.049
• Boiling Point: 258.5°C at 760 mmHg
• Flash Point: 110.1°C
• Refractive Index: 1.426

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl fluorides

Additional information on octane-1-sulfonyl fluoride

Professional Introduction to Octane-1-sulfonyl Fluoride (CAS No 40630-63-5)

Octane-1-sulfonyl Fluoride, identified by the chemical abstracts service number CAS No 40630-63-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the synthesis of various bioactive molecules. The presence of a sulfonyl group and a fluorine atom in its molecular structure endows it with distinct reactivity and utility in synthetic chemistry.

The< strong>structure of Octane-1-sulfonyl Fluoride consists of an octane chain substituted with a sulfonyl group (-SO₂F) at the first carbon position. This configuration makes it an attractive intermediate in the preparation of sulfonamides, which are widely used in medicinal chemistry due to their biological activity. The fluorine atom, in particular, enhances the compound's lipophilicity and metabolic stability, making it a valuable building block for drug development.

In recent years, there has been a surge in research focusing on the applications of fluorinated sulfonyl compounds in medicinal chemistry. The< strong>fluorine atom in Octane-1-sulfonyl Fluoride contributes to its ability to modulate enzyme activity and improve drug bioavailability. For instance, studies have demonstrated its utility in the synthesis of potent inhibitors targeting various therapeutic areas, including oncology and infectious diseases. The compound's ability to act as a versatile intermediate has led to its incorporation into numerous synthetic protocols designed to create novel pharmacophores.

One of the most compelling aspects of Octane-1-sulfonyl Fluoride is its role in the development of protease inhibitors. Proteases are enzymes that play critical roles in many biological processes, and their inhibition is often a key strategy in treating diseases such as cancer and HIV. The< strong>sulfonyl group present in this compound is known to interact effectively with the active sites of proteases, leading to the development of highly effective inhibitors. Recent research has highlighted its use in creating inhibitors that exhibit high selectivity and low toxicity, making them promising candidates for clinical use.

The< strong>synthetic versatility of Octane-1-sulfonyl Fluoride has also been leveraged in the development of new methodologies for constructing complex molecular architectures. Its reactivity allows for facile introduction into various heterocyclic systems, enabling the creation of intricate scaffolds that mimic natural products and bioactive molecules. This capability has been particularly valuable in the search for new antibiotics and anti-inflammatory agents, where structural complexity is often correlated with enhanced biological activity.

In addition to its pharmaceutical applications, Octane-1-sulfonyl Fluoride has found utility in materials science. Its unique chemical properties make it suitable for use as a precursor in the synthesis of advanced materials with tailored functionalities. For example, researchers have explored its use in creating polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in industries ranging from aerospace to electronics.

The< strong>chemical reactivity of Octane-1-sulfonyl Fluoride is another area of intense interest. The presence of both the sulfonyl group and the fluorine atom makes it a versatile reagent that can undergo various transformations under different conditions. These include nucleophilic substitution reactions, where the fluorine atom can be displaced by other nucleophiles to introduce diverse functional groups. Such transformations have been exploited in the synthesis of complex organic molecules, including natural products and drug candidates.

Recent advances in computational chemistry have further enhanced our understanding of how Octane-1-sulfonyl Fluoride behaves under different reaction conditions. Molecular modeling studies have provided insights into its interactions with other molecules, helping researchers design more effective synthetic strategies. These computational approaches have also been used to predict the biological activity of derivatives derived from this compound, accelerating the drug discovery process.

The< strong>biological significance of fluorinated sulfonyl compounds cannot be overstated. The ability of these compounds to modulate biological processes has led to their widespread use in drug development. Octane-1-sulfonyl Fluoride, with its unique structural features, continues to be a subject of extensive research aimed at uncovering new therapeutic applications. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in modern medicinal chemistry.

In conclusion, Octane-1-sulfonyl Fluoride (CAS No 40630-63-5) is a multifaceted compound with significant applications across various fields of chemistry and biology. Its structural features, including the< strong>sulfonyl group and< strong>fluorine atom, contribute to its versatility as an intermediate in synthetic chemistry and as a tool for developing novel therapeutics. As research continues to uncover new applications for this compound, its importance is likely to grow even further.